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Compound Name: Diethyl dipropylmalonate

Cat. No.: B124149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl dipropylmalonate (CAS No: 6065-63-0) is a diester of dipropylmalonic acid.[1] It is a

valuable chemical intermediate, primarily utilized in the synthesis of pharmaceutical

compounds, most notably Valproic Acid and its salts, which are widely used as anticonvulsants.

[2][3] Structurally, it features a central malonic ester core with two propyl groups attached to the

alpha-carbon.[1] This guide provides a comprehensive overview of the key physical properties

of diethyl dipropylmalonate, details the experimental protocols for their determination, and

illustrates a common synthetic pathway.

Physical and Chemical Properties
Diethyl dipropylmalonate is typically encountered as a clear, colorless to light yellow, oily

liquid at room temperature.[1][3][4] A summary of its key physical properties is presented

below.

Table 1: Physical Properties of Diethyl Dipropylmalonate
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Property Value Source(s)

CAS Number 6065-63-0 [1][2][4]

Molecular Formula C₁₃H₂₄O₄ [1][2][5]

Molecular Weight 244.33 g/mol [1][5][6]

Appearance
Clear colorless to light yellow

liquid/oil
[1][2][3][4]

Boiling Point
262.9 °C at 760 mmHg 129-

131 °C at 12 mmHg
[1][2][6][7] [4][8]

Density
0.976 g/mL at 25 °C 0.96

g/cm³
[1][2][6] [4][8]

Refractive Index (n20/D) 1.438 1.4270 - 1.4290 [2] [4][8]

Flash Point 113.7 °C / 236.7 °F [2][7]

Vapor Pressure 1.93 Pa at 25 °C [4][8]

Solubility
Slightly soluble in chloroform

and methanol.
[4][8]

Experimental Protocols
Accurate determination of physical properties is critical for chemical synthesis, process design,

and quality control. The following sections detail standard laboratory methodologies for

measuring the key physical constants of liquid compounds like diethyl dipropylmalonate.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9] The Thiele tube method is a common and efficient technique that requires a small

sample volume.[10]

Methodology:
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Sample Preparation: A few milliliters of the liquid sample (diethyl dipropylmalonate) are

placed into a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end submerged in the liquid and the sealed end facing upwards.[11]

Apparatus Setup: The test tube is attached to a thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb. This assembly is then inserted into a Thiele

tube containing a high-boiling point oil (e.g., mineral oil or paraffin) so that the sample is

immersed.[10]

Heating: The side arm of the Thiele tube is gently and continuously heated with a burner.

Convection currents will ensure uniform temperature distribution in the oil bath.[11]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit.

When the liquid's boiling point is reached, a continuous and rapid stream of bubbles will

emerge from the capillary tube's open end.[10]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is

recorded as the boiling point.[11][12]

Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume.

[13] For a liquid, it can be determined by precisely measuring the mass of a known volume.

Methodology:

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an

electronic balance and recorded.[13][14]

Volume Measurement: A specific volume of the liquid (e.g., 20-25 mL of diethyl
dipropylmalonate) is carefully added to the graduated cylinder. The volume is read

precisely from the bottom of the meniscus.[13]
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Mass of Filled Cylinder: The combined mass of the graduated cylinder and the liquid sample

is measured and recorded.[13][14]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated using the formula: Density =

Mass / Volume[15]

Replication: The procedure should be repeated multiple times to ensure accuracy, and the

average density is reported.[13]

Measurement of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a fundamental property used to identify and assess the purity of substances.[16]

Digital refractometers, often utilizing the principle of total internal reflection, are commonly used

for this measurement.[16]

Methodology:

Instrument Calibration: The refractometer is first calibrated, typically using distilled water or a

standard of known refractive index.

Sample Application: A small volume (a few drops) of the liquid sample (diethyl
dipropylmalonate) is placed onto the clean, dry prism surface of the refractometer.

Measurement: The prism is closed, and the measurement is initiated. The instrument

automatically measures the critical angle at which light is totally reflected at the prism-

sample interface.

Reading: The instrument's software calculates and displays the refractive index, often

corrected to a standard temperature (typically 20°C). The temperature of the measurement

should always be recorded as the refractive index is temperature-dependent.

Synthesis Pathway Visualization
A prevalent industrial method for synthesizing diethyl dipropylmalonate involves the

dialkylation of diethyl malonate.[1][17] The process begins by deprotonating diethyl malonate
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with a strong base, such as sodium ethoxide, to form a reactive enolate. This enolate then acts

as a nucleophile, reacting with an alkyl halide (1-bromopropane) in two successive Sₙ2

reactions to add the two propyl groups.
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Caption: Synthesis of Diethyl Dipropylmalonate via Dialkylation of Diethyl Malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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